Cas no 2138511-66-5 (4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(difluoromethyl)-4-methyl-)

• Product Name: 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(difluoromethyl)-4-methyl-
• CAS No: 2138511-66-5
• MF: C₄H₄F₃N₃O₂S
• MW: 215.1536693573
• CID: 5301345
• Update Time: 2025-07-17

4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(difluoromethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl fluoride
• 5-(Difluoromethyl)-4-methyl-1,2,4-triazole-3-sulfonyl fluoride
• 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(difluoromethyl)-4-methyl-

• Inchi： 1S/C4H4F3N3O2S/c1-10-3(2(5)6)8-9-4(10)13(7,11)12/h2H,1H3
• InChI Key： SMXGCBDWJKWAQU-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C(F)F)N1C)(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 0.2
• Topological Polar Surface Area: 73.2

Additional information on 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(difluoromethyl)-4-methyl-

Exploring the Unique Properties and Applications of 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(difluoromethyl)-4-methyl- (CAS No. 2138511-66-5)

The compound 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(difluoromethyl)-4-methyl- (CAS No. 2138511-66-5) has garnered significant attention in recent years due to its unique chemical structure and versatile applications in pharmaceutical and agrochemical research. This sulfonyl fluoride-containing triazole derivative stands out for its potential as a key intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its difluoromethyl group, which is known to enhance metabolic stability and bioavailability in drug candidates.

In the context of modern drug discovery, the demand for fluorinated compounds like 4H-1,2,4-Triazole-3-sulfonyl fluoride has surged, as evidenced by the growing number of publications and patent filings. The compound's sulfonyl fluoride moiety is especially valuable in covalent inhibitor design, a hot topic in targeted therapy development. Its ability to form stable bonds with amino acid residues makes it a promising candidate for addressing challenging biological targets, including those involved in protein-protein interactions.

The 5-(difluoromethyl)-4-methyl- substitution pattern on the triazole ring contributes to the molecule's unique electronic properties and steric profile. This structural feature has become increasingly important in medicinal chemistry, where fine-tuning of lipophilicity and hydrogen bonding capacity can dramatically influence a compound's pharmacological profile. Recent studies have highlighted how such modifications can improve blood-brain barrier penetration, a critical factor in central nervous system drug development.

From a synthetic chemistry perspective, CAS No. 2138511-66-5 represents an interesting case study in heterocyclic compound functionalization. The presence of both sulfonyl fluoride and difluoromethyl groups on the same triazole scaffold presents unique challenges and opportunities for further derivatization. Chemists are exploring various click chemistry approaches to modify this core structure, particularly for creating diverse libraries of potential drug candidates.

In agrochemical applications, compounds featuring the 4H-1,2,4-triazole scaffold have shown promise as plant growth regulators and pest control agents. The specific combination of fluorine atoms and sulfonyl fluoride functionality in 5-(difluoromethyl)-4-methyl- derivatives may offer advantages in terms of environmental persistence and target specificity. This aligns with current industry trends toward developing more selective and sustainable crop protection solutions.

The growing interest in fluorine-containing pharmaceuticals has positioned 4H-1,2,4-Triazole-3-sulfonyl fluoride derivatives as valuable building blocks in drug discovery. Approximately 30% of newly approved drugs contain at least one fluorine atom, underscoring the importance of compounds like CAS No. 2138511-66-5. Its structural features are particularly relevant for addressing current challenges in kinase inhibitor development and epigenetic target modulation.

Recent advances in high-throughput screening technologies have increased the demand for diverse chemical libraries containing sulfonyl fluoride compounds. The 4H-1,2,4-Triazole-3-sulfonyl fluoride scaffold offers multiple points for diversification, making it an attractive starting point for fragment-based drug discovery. Its compatibility with various bioconjugation techniques further enhances its utility in chemical biology research.

From a material science perspective, the unique electronic properties of fluorinated triazoles like 5-(difluoromethyl)-4-methyl- derivatives have potential applications in organic electronics and advanced materials. The strong electronegativity of fluorine can significantly influence a molecule's charge transport characteristics, making such compounds interesting candidates for organic semiconductor development.

As the pharmaceutical industry continues to explore covalent drug discovery strategies, compounds bearing sulfonyl fluoride groups are gaining prominence. The specific 4H-1,2,4-Triazole-3-sulfonyl fluoride structure represented by CAS No. 2138511-66-5 offers distinct advantages in terms of reactivity selectivity and metabolic stability. These properties are particularly valuable in addressing challenging drug targets where reversible inhibitors have shown limited success.

The future research directions for 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(difluoromethyl)-4-methyl- are likely to focus on expanding its applications in precision medicine and targeted therapies. With increasing understanding of its structure-activity relationships and pharmacokinetic properties, this compound class may contribute to breakthroughs in treating various diseases while minimizing off-target effects. The compound's versatility ensures it will remain an important tool in both academic and industrial research settings.